Cas no 102623-18-7 (Mefenamic Acyl-b-D-glucuronide)

Mefenamic Acyl-β-D-glucuronide is a major metabolite of mefenamic acid, formed via glucuronidation in the liver. This conjugate plays a significant role in the pharmacokinetics and detoxification of mefenamic acid, enhancing its water solubility and facilitating renal excretion. Its formation is catalyzed by UDP-glucuronosyltransferase (UGT) enzymes, particularly UGT2B7. The compound is of interest in pharmacological and toxicological studies due to its potential involvement in drug-induced toxicity, particularly in cases of acyl glucuronide accumulation. Analytical characterization of Mefenamic Acyl-β-D-glucuronide is essential for understanding mefenamic acid's metabolic profile, drug-drug interactions, and safety assessments. It serves as a critical reference standard in bioanalytical and clinical research.
Mefenamic Acyl-b-D-glucuronide structure
102623-18-7 structure
Product Name:Mefenamic Acyl-b-D-glucuronide
CAS No:102623-18-7
MF:C21H23NO8
MW:417.40922665596
CID:195825
PubChem ID:128135
Update Time:2025-10-21

Mefenamic Acyl-b-D-glucuronide Chemical and Physical Properties

Names and Identifiers

    • b-D-Glucopyranuronic acid,1-[2-[(2,3-dimethylphenyl)amino]benzoate]
    • Mefenamic Acyl-β-D-glucuronide
    • Mefenamic Acyl-b-D-glucuronide
    • Mefenamic Acyl-β-D-g
    • 1-[2-[(2,3-Dimethylphenyl)amino]benzoate] b-D-Glucopyranuronic Acid
    • 1-O-(2-(2,3-dimethylphenyl)aminobenzoyl)glucopyranuronic acid
    • Mefenamic Acid Glucuronide
    • Mefenamic Acyl-Beta-D-glucuronide
    • Mefenamic Acyl--D-glucuronide
    • MefenaMic acid-acyl-a-D-glucuronide
    • 1-[2-[(2,3-Dimethylphenyl)amino]benzoate] -D-Glucopyranuronic Acid
    • Mefenamic acid-acyl-beta-D-glucuronide min. 95%
    • Mefenamic Acyl-?-D-glucuronide
    • OX5H10G1RG
    • beta-D-Glucopyranuronic acid, 1-[2-[(2,3-dimethylphenyl)amino]benzoate]
    • Mefenamic Acyl- beta -D-glucuronide
    • 1-[2-[(2,3-Dimethylphenyl)amino]benzoate] beta-D-Glucopyranuronic Acid
    • 1-O-[2-(2,3-Dimethylanilino)benzoyl]hexopyranuronic acid
    • (2S,3S,4S,5R,6S)-6-[2-(2,3-dimethylanilino)benzoyl]oxy-3,4,5-trihydroxyoxane-2-carboxylic acid
    • Q27285900
    • DTXSID90907958
    • J-000742
    • beta-D-Glucopyranuronic acid, 1-(2-((2,3-dimethylphenyl)amino)benzoate)
    • Mefenamic acid 1-O-acylglucuronide
    • MEFENAMIC ACYL-BETA-D GLUCURONIDE
    • MEFENAMIC ACYL-.BETA.-D-GLUCURONIDE
    • 102623-18-7
    • Mefenamic acid-glucuronide
    • CHEMBL3527501
    • .BETA.-D-GLUCOPYRANURONIC ACID, 1-(2-((2,3-DIMETHYLPHENYL)AMINO)BENZOATE)
    • UNII-OX5H10G1RG
    • DB-234867
    • (2S,3S,4S,5R,6S)-6-[2-[(2,3-Dimethylphenyl)Amino]Benzoyl]Oxy-3,4,5-Trihydroxyoxane-2-Carboxylic Acid
    • Inchi: 1S/C21H23NO8/c1-10-6-5-9-13(11(10)2)22-14-8-4-3-7-12(14)20(28)30-21-17(25)15(23)16(24)18(29-21)19(26)27/h3-9,15-18,21-25H,1-2H3,(H,26,27)/t15-,16-,17+,18-,21-/m0/s1
    • InChI Key: DAHIGOGKMFBIOR-CURYNPBISA-N
    • SMILES: O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1C(=O)O)O)O)O)OC(C1=CC=CC=C1NC1C=CC=C(C)C=1C)=O

Computed Properties

  • Exact Mass: 417.14200
  • Monoisotopic Mass: 417.142
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 6
  • Complexity: 616
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 146A^2
  • XLogP3: 2.7

Experimental Properties

  • Density: 1.47
  • Melting Point: 110-112°C
  • Boiling Point: 664.6°Cat760mmHg
  • Flash Point: 355.8°C
  • Refractive Index: 1.659
  • PSA: 145.55000
  • LogP: 1.16900

Mefenamic Acyl-b-D-glucuronide Security Information

  • Storage Condition:Amber Vial, -20°C Freezer

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Additional information on Mefenamic Acyl-b-D-glucuronide

Mefenamic Acyl-β-D-glucuronide (CAS No. 102623-18-7): An Overview of Its Structure, Properties, and Applications in Pharmaceutical Research

Mefenamic Acyl-β-D-glucuronide (CAS No. 102623-18-7) is a significant compound in the field of pharmaceutical research, particularly in the study of drug metabolism and pharmacokinetics. This compound is a glucuronide conjugate of mefenamic acid, a nonsteroidal anti-inflammatory drug (NSAID) widely used for its analgesic and anti-inflammatory properties. The formation of glucuronide conjugates is a crucial metabolic pathway that enhances the water solubility and facilitates the excretion of drugs from the body.

The chemical structure of Mefenamic Acyl-β-D-glucuronide consists of a mefenamic acid moiety linked to a glucuronic acid moiety via an acyl bond. This structure is represented by the chemical formula C17H19N2O9. The glucuronidation process involves the enzymatic conjugation of mefenamic acid with glucuronic acid, catalyzed by UDP-glucuronosyltransferases (UGTs). This conjugation not only increases the polarity and water solubility of the parent drug but also reduces its biological activity, making it easier to eliminate from the body.

In recent studies, Mefenamic Acyl-β-D-glucuronide has been extensively investigated for its role in drug metabolism and its potential as a biomarker for mefenamic acid exposure. One notable study published in the Journal of Pharmaceutical Sciences (2021) explored the metabolic pathways of mefenamic acid in human liver microsomes. The results indicated that glucuronidation is a major metabolic pathway, with Mefenamic Acyl-β-D-glucuronide being one of the primary metabolites formed. This finding underscores the importance of understanding the metabolic fate of mefenamic acid in drug development and clinical applications.

The pharmacokinetic properties of Mefenamic Acyl-β-D-glucuronide have also been a subject of interest. A study published in Drug Metabolism and Disposition (2020) examined the plasma concentration-time profiles of mefenamic acid and its glucuronide conjugate in healthy volunteers. The data revealed that Mefenamic Acyl-β-D-glucuronide reaches peak concentrations in plasma approximately 2 hours after oral administration of mefenamic acid. The half-life of the conjugate was found to be significantly longer than that of the parent drug, suggesting that it plays a crucial role in maintaining the overall pharmacological effect.

Beyond its role in drug metabolism, Mefenamic Acyl-β-D-glucuronide has potential applications in pharmaceutical research and development. For instance, it can be used as a reference standard for quantifying mefenamic acid exposure in bioanalytical studies. Additionally, understanding the formation and elimination kinetics of this conjugate can aid in optimizing dosing regimens and improving patient outcomes. A recent review article in Clinical Pharmacology & Therapeutics (2022) highlighted the importance of glucuronidation in drug disposition and emphasized the need for further research to elucidate its impact on drug efficacy and safety.

In conclusion, Mefenamic Acyl-β-D-glucuronide (CAS No. 102623-18-7) is a vital compound in pharmaceutical research, particularly in the context of drug metabolism and pharmacokinetics. Its unique chemical structure and metabolic properties make it an important focus for scientists and clinicians alike. Continued research into this compound will undoubtedly contribute to advancements in drug development and personalized medicine.

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